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Compound of Interest

Compound Name: Atpenin A5

Cat. No.: B1665825 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Atpenin A5, a potent inhibitor of the mitochondrial complex II. The following

procedures are designed to ensure the safety of laboratory personnel and to maintain

compliance with environmental regulations.

I. Atpenin A5 Safety and Hazard Profile
Atpenin A5 is a hazardous substance and must be handled with care. The Safety Data Sheet

(SDS) classifies it as acutely toxic if swallowed, toxic in contact with skin, and fatal if inhaled[1].

It is crucial to review the complete SDS before handling this compound[2].
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Property Data Reference

GHS Hazard Classification

Acute Toxicity, Oral (Category

3), Acute Toxicity, Dermal

(Category 3), Acute Toxicity,

Inhalation (Category 2)

[1]

Signal Word Danger [1]

Hazard Statements

H301+H311: Toxic if

swallowed or in contact with

skin. H330: Fatal if inhaled.

[1]

Physical Form Solid, Crystalline Solid [2]

Molecular Formula C₁₅H₂₁Cl₂NO₅ [3]

Molecular Weight 366.2 g/mol [4]

Acute Toxicity (LD50)
Intraperitoneal LD50: 10 mg/kg

(mouse)
[1]

Solubility
Soluble in ethanol, DMSO, and

methanol
[2][4]

Environmental Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water

[1]

II. Personal Protective Equipment (PPE)
Due to the high toxicity of Atpenin A5, appropriate personal protective equipment must be

worn at all times during handling and disposal procedures.

Hand Protection: Wear protective gloves (e.g., nitrile)[1].

Body Protection: A lab coat or impervious clothing is required[1][5].

Eye/Face Protection: Use tightly fitting safety goggles[5].
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Respiratory Protection: If working with the solid form where dust may be generated, or in

case of inadequate ventilation, wear a full-face respirator. Ensure good ventilation and

exhaustion at the workplace[1][5].

III. Step-by-Step Disposal Procedure
Atpenin A5 and its containers must be disposed of as hazardous waste. It must not be

disposed of with household garbage or allowed to enter sewage systems[1].

Waste Identification and Collection:

Collect all waste materials containing Atpenin A5, including unused product,

contaminated consumables (e.g., pipette tips, tubes, gloves), and empty containers.

Solutions of Atpenin A5 in solvents like DMSO or ethanol should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Solid Atpenin A5 waste should be collected in a separate, sealed container.

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name "Atpenin
A5," and the relevant hazard symbols (e.g., skull and crossbones)[1].

Indicate the solvent if it is a solution.

Storage:

Store the sealed hazardous waste container in a designated, secure area, away from

incompatible materials.

The storage area should be well-ventilated[1].

Final Disposal:

Arrange for disposal through a licensed professional waste disposal service or your

institution's Environmental Health and Safety (EHS) department.
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Disposal must be carried out in accordance with all local, regional, and national

regulations[1]. Do not attempt to dispose of this chemical through standard laboratory

drains or trash.

The logical flow for the proper disposal of Atpenin A5 is outlined in the diagram below.
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Do NOT dispose with
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Do NOT allow to reach
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6. Contact Institutional EHS
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End: Professional Disposal Complete
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Figure 1. Workflow for the safe disposal of Atpenin A5 waste.
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IV. Mechanism of Action for Context
Understanding the biological impact of a compound reinforces the need for careful handling

and disposal. Atpenin A5 is a highly potent and specific inhibitor of mitochondrial complex II

(Succinate Dehydrogenase) in the electron transport chain[4][6][7][8]. This inhibition disrupts

cellular respiration and ATP production.
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Figure 2. Mechanism of action of Atpenin A5 on the mitochondrial electron transport chain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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